8-(2-methoxyphenyl)-1,3-dimethyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• Molecular Formula: C22H19N5O3
• Molecular Weight: 401.426
• IUPAC Name: 6-(2-methoxyphenyl)-2,4-dimethyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H19N5O3/c1-24-19-18(20(28)25(2)22(24)29)26-13-16(14-9-5-4-6-10-14)27(21(26)23-19)15-11-7-8-12-17(15)30-3/h4-13H,1-3H3
• InChI Key: KJWAKGQFAZIJFX-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N3C=C(N(C3=N2)C4=CC=CC=C4OC)C5=CC=CC=C5
• solubility: not available
• CAS No.: 682761-92-8

Description

This compound is a purine derivative, which is a class of compounds that includes many biologically active molecules. Purines are heterocyclic aromatic organic compounds, consisting of a pyrimidine ring fused to an imidazole ring. They are planar and aromatic, contributing to their stability. Purines, including substituted purines and their tautomers, are the most widely occurring nitrogen-containing heterocycle in nature.

Chemical Reactions Analysis

Again, while specific reactions for this compound are not available, purine derivatives are known to undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, oxidations, and reductions.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many purine derivatives are biologically active and can interact with various enzymes and receptors in the body.

Future Directions

The study of purine derivatives is a very active area of research, with many potential applications in medicinal chemistry and drug discovery. Future research could involve the synthesis of new purine derivatives, investigation of their biological activity, and development of drugs based on these compounds.